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Compound of Interest

Compound Name: 2,4-Dichlorophenethylamine

Cat. No.: B1295462 Get Quote

Abstract
This document provides detailed guidelines and protocols for the safe storage and handling of

2,4-Dichlorophenethylamine (CAS: 52516-13-9). It is intended for researchers, scientists, and

drug development professionals who may handle this compound in a laboratory setting. The

note covers chemical properties, hazard identification, personal protective equipment (PPE),

storage conditions, emergency procedures, and disposal.

Chemical and Physical Properties
2,4-Dichlorophenethylamine is an organic compound used as an intermediate in organic

synthesis and for research purposes.[1][2] Its physical and chemical properties are summarized

below.
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Property Value Reference

CAS Number 52516-13-9 [3]

Molecular Formula C₈H₉Cl₂N [3]

Molecular Weight 190.07 g/mol [3][4]

Appearance
Colorless to Pale Yellow Liquid

or Solid
[1][3]

Purity >98.0% (GC) [3][5]

Density 1.26 g/mL at 25°C [2]

Boiling Point 75-76°C @ 0.04 mm Hg [2]

Solubility
Soluble in organic solvents,

limited solubility in water.
[1][2]

Hazard Identification and GHS Classification
2,4-Dichlorophenethylamine is classified as a hazardous substance.[3] All personnel must be

fully aware of its potential hazards before handling.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[3]

[4]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[4][6]

Signal Word Warning [3]

GHS Pictogram ! (Exclamation Mark) [3]
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Protocol: Engineering Controls
Ventilation: Always handle 2,4-Dichlorophenethylamine inside a certified chemical fume

hood to minimize inhalation exposure.[3] Local exhaust ventilation should be used if vapor or

aerosol generation is likely.[3]

Safety Stations: Ensure that a fully functional safety shower and eyewash station are readily

accessible in the immediate work area.[3]

Closed Systems: For larger quantities or repeated operations, use a closed system to

prevent direct exposure.[3]

Protocol: Required Personal Protective Equipment
(PPE)
A comprehensive PPE regimen is mandatory when handling this compound.
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PPE Type Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

To prevent skin contact and

irritation.[3]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[3]

To prevent eye contact and

serious irritation.[3]

Face Protection

A face shield should be worn in

addition to goggles if there is a

significant splash hazard.[3]

Provides an additional layer of

protection for the face.

Respiratory Protection

A NIOSH-approved vapor

respirator is required if

ventilation is inadequate or for

spill cleanup.[3]

To prevent respiratory tract

irritation.[4]

Skin and Body Protection

A flame-retardant lab coat,

long pants, and closed-toe

shoes. Protective boots may

be required depending on the

scale of work.[3]

To protect skin from accidental

contact.

Protocol: General Laboratory Hygiene
Avoid all direct contact with the chemical.[3]

Wash hands and face thoroughly with soap and water after handling and before leaving the

laboratory.[3]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Remove contaminated clothing and wash it before reuse.[3]
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Proper storage is critical to maintain the stability of 2,4-Dichlorophenethylamine and prevent

hazardous situations.[1][7]

Parameter Requirement Rationale

Temperature Store in a cool place.
Prevents degradation and

pressure buildup.

Atmosphere
Store under an inert gas (e.g.,

Argon, Nitrogen).

The compound is air-sensitive.

[3]

Light
Store in a dark place, away

from direct sunlight.

Prevents light-induced

degradation.

Container
Keep in a tightly closed,

properly labeled container.

Prevents leakage and

contamination.[3]

Location

Store in a well-ventilated,

designated chemical storage

area.[6]

Ensures proper segregation

and safety.

Duration

Avoid long storage periods, as

the product may degrade over

time and become more

hazardous.[3]

Incompatible Materials
Store 2,4-Dichlorophenethylamine away from the following:

Strong Oxidizing Agents: Can cause vigorous reactions.[3]

Emergency Response Protocols
Protocol: Spill Response

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated (use fume hood if spill is contained).

PPE: Don appropriate PPE, including respiratory protection.[3]
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Containment: For small spills, absorb the material with a non-combustible absorbent like dry

sand or earth.[3] For large spills, create a dike or bund to contain the material.[3]

Cleanup: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Reporting: Report the incident to the appropriate environmental health and safety personnel.

Protocol: First Aid Measures
Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

advice.[3]

Eye Contact

Rinse cautiously and thoroughly with water for

at least 15 minutes.[3] Remove contact lenses,

if present and easy to do so.[3] Continue rinsing.

If eye irritation persists, seek immediate medical

attention.[3]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If respiratory

irritation occurs or if the person feels unwell,

seek medical attention.

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[3]
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Collection: All waste containing 2,4-Dichlorophenethylamine must be collected in a

designated, sealed, and properly labeled hazardous waste container.

Disposal Method: Disposal must be carried out by qualified personnel.[3] A common method

is to dissolve the material in a combustible solvent and incinerate it in a chemical incinerator

equipped with an afterburner and scrubber.[3]

Compliance: Always comply with all federal, state, and local environmental regulations for

hazardous waste disposal.[3] Do not allow the product to enter drains, waterways, or soil.[3]

Visualized Workflows
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Caption: Workflow for the safe handling of 2,4-Dichlorophenethylamine.
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Caption: Decision tree for emergency response to spills or exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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